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Compound of Interest

Compound Name: 2,4-Dimethylpyridine 1-oxide

Cat. No.: B075586 Get Quote

An In-Depth Technical Guide to 2,4-Dimethylpyridine 1-oxide: Commercial Availability,

Synthesis, and Applications

For the modern researcher and drug development professional, access to versatile chemical

scaffolds is paramount. Among these, pyridine N-oxides stand out for their unique electronic

properties and synthetic utility. This guide provides a detailed examination of 2,4-
Dimethylpyridine 1-oxide (also known as 2,4-Lutidine N-oxide), a key building block in

organic synthesis and medicinal chemistry. We will explore its commercial availability,

physicochemical properties, synthesis methodologies, and critical applications, offering a

comprehensive resource for its effective utilization.

Commercial Availability and Procurement
2,4-Dimethylpyridine 1-oxide is readily available from several major chemical suppliers,

facilitating its use in both academic research and commercial drug development. The

compound is typically offered in various quantities with high purity, suitable for most laboratory

applications.

Key suppliers include Tokyo Chemical Industry (TCI), Sigma-Aldrich, and BOC Sciences,

among others.[1] Procurement lead times are generally short, with many suppliers offering

same-day or next-day shipping for common quantities.

Table 1: Commercial Supplier Overview for 2,4-Dimethylpyridine 1-oxide
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Supplier
Product Number
(Example)

Purity
Available
Quantities

Tokyo Chemical

Industry (TCI)
D5816 >98.0% (GC)

1g, 5g, Bulk Quote

Available

Sigma-Aldrich S849057 AldrichCPR* 50mg

BOC Sciences - Custom Inquiry-based

EvitaChem EVT-301029 >95%
1mg, 5mg, 10mg,

25mg, 50mg, 100mg

*Note: Sigma-Aldrich's "AldrichCPR" designation indicates the product is part of a collection of

rare chemicals. The buyer assumes responsibility for confirming identity and purity, as

analytical data is not routinely collected by the supplier for these products.

Physicochemical Properties
Understanding the fundamental properties of 2,4-Dimethylpyridine 1-oxide is crucial for its

handling, reaction setup, and purification. The N-oxide functionality significantly alters the

properties compared to its parent compound, 2,4-dimethylpyridine (2,4-lutidine). The N-O bond

is highly polar, which typically increases the compound's boiling point and solubility in polar

solvents.

Table 2: Physicochemical Data for 2,4-Dimethylpyridine 1-oxide
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Property Value Source

CAS Number 1122-45-8

Molecular Formula C₇H₉NO [2]

Molecular Weight 123.16 g/mol

Appearance
Colorless to light yellow clear

liquid
[3]

Boiling Point 91 °C / 0.3 mmHg

Density 1.10 g/cm³ (at 20°C)

Refractive Index 1.57

Flash Point 129 °C

Synthesis of Pyridine N-Oxides: A General Protocol
The synthesis of pyridine N-oxides is a well-established transformation in organic chemistry.

The most common method involves the direct oxidation of the corresponding pyridine

derivative. While specific conditions may vary for 2,4-Dimethylpyridine 1-oxide, the general

principles outlined below are applicable.

Oxidation of Pyridines
The N-oxidation of pyridines is typically achieved using a peroxy acid, such as peracetic acid or

meta-chloroperoxybenzoic acid (m-CPBA). Hydrogen peroxide in the presence of a suitable

catalyst can also be employed.[4] The reaction is an electrophilic oxidation where the lone pair

of electrons on the nitrogen atom attacks the electrophilic oxygen of the oxidant.

General Experimental Protocol: N-Oxidation of a Pyridine Derivative

Caution: Reactions involving peracids and other peroxides should be conducted with extreme

care behind a safety shield. These reactions can be exothermic, and an unreacted excess of

the oxidant should not be allowed to accumulate.[5]
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Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer,

and a dropping funnel, dissolve the starting pyridine derivative (e.g., 2,4-dimethylpyridine) in

a suitable solvent like acetic acid.

Addition of Oxidant: Cool the solution in an ice bath. Slowly add the oxidizing agent (e.g.,

40% peracetic acid) dropwise via the dropping funnel, ensuring the internal temperature is

maintained within a safe range (e.g., below 85°C for pyridine itself).[5]

Reaction Monitoring: Stir the mixture vigorously during the addition. After the addition is

complete, allow the reaction to proceed at the designated temperature. The reaction

progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Workup and Isolation: Once the reaction is complete, any residual peroxide must be safely

quenched.[5] The product can then be isolated. For pyridine-N-oxide, one method involves

converting it to the hydrochloride salt to facilitate purification.[5] The free base can be

liberated and purified by distillation under reduced pressure. The oil-bath temperature should

be carefully controlled to avoid decomposition.[5]

Reactants

Process

2,4-Dimethylpyridine

N-Oxidation in Solvent
(e.g., Acetic Acid)

Peroxy Acid (e.g., Peracetic Acid)

Quenching & Isolation Distillation / Crystallization 2,4-Dimethylpyridine 1-oxide

General workflow for the synthesis of 2,4-Dimethylpyridine 1-oxide.

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,4-Dimethylpyridine 1-oxide.
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Applications in Research and Drug Development
The introduction of the N-oxide functionality dramatically alters the electronic nature of the

pyridine ring, making it a versatile intermediate for further functionalization. This has led to its

widespread use in medicinal chemistry and materials science.[4][6]

Synthetic Intermediate
Pyridine N-oxides can undergo a variety of chemical transformations that are not possible with

the parent pyridine. For instance, they are important intermediates for the synthesis of

substituted pyridines. A key example is their use in nitration reactions. The N-oxide group

activates the ring towards electrophilic substitution, particularly at the 4-position.

A relevant example is the synthesis of 2,3-dimethyl-4-nitropyridine-N-oxide, an important

intermediate for proton pump inhibitors like lansoprazole and rabeprazole.[7][8] In this process,

2,3-dimethylpyridine-N-oxide is reacted with a nitrating agent, such as a mixture of potassium

nitrate and sulfuric acid.[7]

Role in Medicinal Chemistry and Drug Development
The N-oxide group is a critical moiety in many pharmaceutically active compounds.[4] Its high

polarity can increase the water solubility of a drug molecule and decrease its membrane

permeability.[4]

Prodrugs: The N-oxide group can be metabolically reduced in vivo, making it an effective

functionality for creating prodrugs. This is particularly relevant for developing hypoxia-

activated prodrugs, which are selectively activated in the low-oxygen environment of solid

tumors.[4]

Drug Formulation: Pyridine N-oxides are effective "coformers" in the development of

pharmaceutical cocrystals.[9][10] By forming robust hydrogen bonds with active

pharmaceutical ingredients (APIs), they can improve critical properties like solubility and

stability.[10]

Coordination Chemistry: The oxygen atom of the N-oxide group is a good Lewis base,

allowing it to act as a ligand in the formation of coordination complexes with various metal

ions.[6] This property is exploited in materials science and catalysis.
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Caption: Key application areas of 2,4-Dimethylpyridine 1-oxide.

Safety, Handling, and Storage
As with any chemical reagent, proper handling and storage of 2,4-Dimethylpyridine 1-oxide
are essential for laboratory safety. The information below is a summary derived from available

Safety Data Sheets (SDS).

Hazards: The compound is harmful if swallowed, causes skin irritation, and can cause

serious eye damage.[11] It may also cause respiratory irritation.[11]

Precautions for Safe Handling: Avoid contact with skin, eyes, and clothing.[12] Use only with

adequate ventilation and wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles or a face shield.[12][13] Wash hands thoroughly

after handling.[13]

Conditions for Safe Storage: Store in a tightly closed container in a cool, dry, and well-

ventilated area.[12][14] The material may be moisture-sensitive and should be stored under

an inert atmosphere. Keep away from incompatible materials such as strong oxidizing

agents, acids, acid chlorides, and chloroformates.[14][15]

First Aid Measures:
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and seek immediate medical attention.[12][13]

If on Skin: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing.[12]

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth. Do not induce

vomiting.[13]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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